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Compound of Interest

Compound Name: Gka-50

Cat. No.: B041499 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the preparation, storage, and handling of Gka-
50, a potent glucokinase activator. Adherence to these guidelines is crucial for ensuring the

integrity and activity of the compound in experimental settings.

Introduction
Gka-50 is a small molecule activator of glucokinase (GK), a key enzyme in glucose

metabolism.[1][2][3] By allosterically activating GK, Gka-50 enhances glucose sensing in

pancreatic β-cells, leading to increased insulin secretion in a glucose-dependent manner.[4][5]

[6] It has been shown to significantly reduce plasma glucose levels in animal models of

diabetes.[1][4][5] These properties make Gka-50 a valuable tool for research in diabetes,

metabolic disorders, and insulin signaling pathways.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Gka-50 is presented in Table 1. This

information is essential for accurate stock solution preparation and experimental design.
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Property Value Reference

Molecular Weight 464.51 g/mol [1][7]

Formula C₂₆H₂₈N₂O₆ [1]

CAS Number 851884-87-2 [1]

Purity ≥98% (HPLC) [1][2]

Appearance White to off-white solid [4]

Solubility Soluble to 100 mM in DMSO [1][2][3]

Table 1: Chemical and Physical Properties of Gka-50.

Stock Solution Preparation
The following protocol outlines the steps for preparing a high-concentration stock solution of

Gka-50. It is critical to use anhydrous, high-purity dimethyl sulfoxide (DMSO) to ensure

complete dissolution and stability of the compound.

Materials:

Gka-50 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber glass vials or polypropylene tubes

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Ultrasonic bath (optional, for enhancing solubility)

Protocol:
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Equilibrate Gka-50: Allow the vial of Gka-50 powder to reach room temperature before

opening to prevent condensation of moisture.

Weighing: Accurately weigh the desired amount of Gka-50 powder using a calibrated

analytical balance in a chemical fume hood.

Solvent Addition: Add the calculated volume of anhydrous DMSO to the Gka-50 powder. For

example, to prepare a 10 mM stock solution, add the appropriate volume of DMSO as

indicated in Table 2.

Dissolution: Tightly cap the vial and vortex thoroughly until the powder is completely

dissolved. If necessary, brief sonication in an ultrasonic water bath can aid dissolution.[5][8]

Visually inspect the solution to ensure there are no visible particles.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,

amber glass vials or polypropylene tubes to minimize freeze-thaw cycles. Store the aliquots

at -20°C for short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6

months).[4][8]

Table 2: Volumes of DMSO for Preparing Gka-50 Stock Solutions.

Desired Stock
Concentration

Volume of DMSO
per 1 mg of Gka-50

Volume of DMSO
per 5 mg of Gka-50

Volume of DMSO
per 10 mg of Gka-
50

1 mM 2.15 mL 10.76 mL 21.53 mL

5 mM 0.43 mL 2.15 mL 4.31 mL

10 mM 0.22 mL 1.08 mL 2.15 mL

50 mM 0.04 mL 0.22 mL 0.43 mL

Calculations are based on a molecular weight of 464.51 g/mol . Batch-specific molecular

weights may vary slightly.[2]

Experimental Workflow
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The following diagram illustrates a typical workflow for utilizing the Gka-50 stock solution in a

cell-based assay.

Experimental Workflow for Gka-50 Application
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Caption: A generalized workflow for using Gka-50 in cell culture experiments.

Mechanism of Action and Signaling Pathway
Gka-50 activates glucokinase, which in pancreatic β-cells, increases the rate of glucose

metabolism. This leads to a rise in the ATP/ADP ratio, closure of ATP-sensitive potassium

(KATP) channels, membrane depolarization, and subsequent influx of calcium (Ca²⁺),

ultimately triggering insulin exocytosis. In addition, Gka-50 has been shown to promote β-cell

proliferation and prevent apoptosis through the upregulation of insulin receptor substrate-2

(IRS-2) and activation of protein kinase B (PKB/Akt).[9]
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Caption: Gka-50's mechanism of action leading to insulin secretion and cell survival.

Safety and Handling
Gka-50 is intended for laboratory research use only.[1] Standard laboratory safety precautions

should be followed. This includes wearing appropriate personal protective equipment (PPE)
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such as gloves, a lab coat, and safety glasses. Work with the compound in a well-ventilated

area or a chemical fume hood. In case of contact with skin or eyes, rinse immediately with

plenty of water. Consult the Safety Data Sheet (SDS) for more detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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